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Compound of Interest

Compound Name: 4-Chloro-4-fluoro-butyrophenone

Cat. No.: B3265847 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-Chloro-4'-fluorobutyrophenone

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. It is not a substitute for a certified Safety Data Sheet

(SDS). Always consult the official SDS from your supplier and adhere to all institutional and

governmental safety protocols before handling any chemical.

Chemical Identification
4-Chloro-4'-fluorobutyrophenone is a synthetic compound frequently utilized as a key

intermediate in the synthesis of various pharmaceuticals, particularly in the development of

antipsychotic medications.[1] Its chemical structure, featuring both chloro and fluoro

substituents, makes it a versatile building block in organic synthesis for creating more complex

molecules.[1][2]

Identifier Value

IUPAC Name 4-chloro-1-(4-fluorophenyl)-1-butanone[3]

CAS Number 3874-54-2[1][3][4][5]

Molecular Formula C₁₀H₁₀ClFO[1][2][4][6]

Molecular Weight 200.64 g/mol [1][2][6]

Synonyms 4-Chloro-1-(4-fluorophenyl)butan-1-one[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b3265847?utm_src=pdf-interest
https://www.chemimpex.com/products/45548
https://www.chemimpex.com/products/45548
https://www.chemicalbook.com/synthesis/4-chloro-4-fluorobutyrophenone.htm
https://www.sigmaaldrich.com/HK/zh/product/aladdinscientific/alnh9a9e18aa?context=bbe
https://www.chemimpex.com/products/45548
https://www.sigmaaldrich.com/HK/zh/product/aladdinscientific/alnh9a9e18aa?context=bbe
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-7-03.pdf
https://www.ganeshremedies.com/product/4-Chloro-4-fluorobutyrophenone
https://www.chemimpex.com/products/45548
https://www.chemicalbook.com/synthesis/4-chloro-4-fluorobutyrophenone.htm
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-7-03.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Chloro4039fluorobutyrophenone.htm
https://www.chemimpex.com/products/45548
https://www.chemicalbook.com/synthesis/4-chloro-4-fluorobutyrophenone.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Chloro4039fluorobutyrophenone.htm
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-7-03.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3265847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification and Classification
This chemical is classified as hazardous. The following tables summarize its GHS classification

and hazard ratings from various sources.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[7]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[4]

[6]

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation[4][6][8]

Skin Sensitization Category 1B
H317: May cause an allergic

skin reaction[6]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[4]

Hazardous to the Aquatic

Environment, Chronic
Category 2

H411: Toxic to aquatic life with

long lasting effects[3]

NFPA and HMIS Ratings
Rating System Health Flammability Reactivity

Special
Hazards

NFPA[4][7] 3 1 0 -

HMIS III[4] 2 1 0 -

NFPA Health 3: Short exposure could cause serious temporary or residual injury.[4]

NFPA Flammability 1: Must be preheated before ignition can occur.[4][7]

NFPA Reactivity 0: Normally stable, even under fire exposure conditions, and not reactive

with water.[4][7]
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Physical and Chemical Properties
Quantitative data for 4-Chloro-4'-fluorobutyrophenone is summarized below.

Property Value Source(s)

Appearance
White to amber to dark green

clear liquid
[1]

Melting Point 5 - 6 °C [1]

Boiling Point 122 °C @ 0.7 mmHg [1][3]

Density 1.23 - 1.327 g/cm³ [1][9]

Flash Point 91 °C (195.8 °F) - closed cup

Refractive Index 1.5255 - 1.53 (@ 20 °C) [1][4]

Solubility

Low solubility in water; Soluble

in organic solvents (ethanol,

ether, chloroform)

[9]

Handling, Storage, and Disposal
Strict adherence to safety protocols is mandatory when handling this compound.

Engineering Controls and Personal Protective
Equipment (PPE)

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[4] Emergency eye wash fountains and safety showers must be

readily available in the immediate vicinity of potential exposure.[4]

Eye/Face Protection: Wear chemical safety goggles or glasses and a face shield.[4]

Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber).[4]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[4]
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Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[4]

Safe Handling and Hygiene
Handle in accordance with good industrial hygiene and safety procedures.[4]

Avoid contact with skin and eyes.[4][6]

Do not breathe fumes, mist, spray, or vapors.[4]

Wash hands and any exposed skin thoroughly after handling.[4][8]

Do not eat, drink, or smoke when using this product.[4][8]

Use non-sparking tools and take precautionary measures against static discharges.[10][8]

Storage
Store in a cool, dry, and well-ventilated place.[6][9]

Keep the container tightly closed when not in use.[4][6]

Store locked up.[4]

Keep away from heat, sparks, and flame.[4]

Incompatible Materials
Strong oxidizing agents.[4][8]

Strong bases.[10][8]

Disposal
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[4] Do not let the product enter drains or surface water.[6]

[8]

Emergency and First-Aid Procedures
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Immediate action is required in case of exposure.

General Advice: If you feel unwell, seek medical advice immediately and show the safety

data sheet or label.[4]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4] If

breathing is difficult or has stopped, provide artificial respiration and seek immediate medical

attention.[4][7]

Skin Contact: Immediately take off contaminated clothing. Wash the affected area with plenty

of soap and water.[4] If skin irritation or a rash occurs, get medical advice.[4][6]

Eye Contact: Rinse cautiously with water for several minutes (at least 15).[4] Remove

contact lenses if present and easy to do so. Continue rinsing.[4] Seek immediate medical

attention.[4]

Ingestion: Do NOT induce vomiting.[4] Rinse mouth with water.[7] Never give anything by

mouth to an unconscious person.[4][7] Call a poison center or doctor immediately.[10]

Experimental Protocols
General Workflow for Safe Chemical Handling and Risk
Assessment
The following diagram outlines a logical workflow for handling a chemical like 4-Chloro-4'-

fluorobutyrophenone, from initial assessment to final disposal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-7-03.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-7-03.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-7-03.pdf
https://www.chemicalbook.com/msds/4-chloro-4-fluorobutyrophenone.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-7-03.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-7-03.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Chloro4039fluorobutyrophenone.htm
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-7-03.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-7-03.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-7-03.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-7-03.pdf
https://www.chemicalbook.com/msds/4-chloro-4-fluorobutyrophenone.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-7-03.pdf
https://www.chemicalbook.com/msds/4-chloro-4-fluorobutyrophenone.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1112122&productDescription=4-CHLRO-4+-FLROBUTYROPHEN+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3265847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Assessment

Experiment Execution

Contingency & Disposal

1. Obtain & Review SDS

2. Conduct Risk Assessment
(Identify Hazards, Quantify Risks)

3. Define Standard Operating
Procedure (SOP)

4. Prepare Engineering Controls
(Fume Hood, Ventilation)

5. Select & Inspect PPE
(Gloves, Goggles, Coat)

6. Weigh/Measure Compound
in Controlled Area

Proceed to Handling

7. Perform Experimental Steps
(Reaction, Purification)

8. Decontaminate Equipment
& Work Area

9. Manage Spills & Exposures
(Follow First-Aid Protocols)

If Incident Occurs

10. Segregate & Label Waste
(Solid, Liquid, Sharps)

11. Dispose of Waste via
Approved Channels

Click to download full resolution via product page

Fig. 1: General workflow for safe chemical handling and risk assessment.
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Example Synthesis Protocol
The following is an illustrative protocol for the synthesis of 4-Chloro-4'-fluorobutyrophenone

based on literature procedures.[2] Warning: This procedure should only be performed by a

qualified chemist in a suitable laboratory setting.

Reaction Setup:

Equip a dry, round-bottom flask with a magnetic stirrer and a reflux condenser under an

inert atmosphere (e.g., Nitrogen or Argon).

Charge the flask with a suitable solvent, such as dichloromethane.

Add aluminum (III) chloride (AlCl₃) as a catalyst to the solvent and stir.

Acylation Reaction:

In a separate vessel, dissolve fluorobenzene and 4-chlorobutyryl chloride in

dichloromethane.

Slowly add the fluorobenzene/4-chlorobutyryl chloride solution to the stirred AlCl₃

suspension at a controlled temperature (e.g., 20°C).

Allow the reaction to proceed for a specified time (e.g., 4 hours) while monitoring its

progress (e.g., by TLC).

Workup and Quenching:

Cool the reaction mixture in an ice bath.

Carefully quench the reaction by slowly adding crushed ice or cold water to decompose

the aluminum chloride complex.

Separate the organic layer. Extract the aqueous layer with additional dichloromethane.

Purification:

Combine the organic layers and wash sequentially with dilute HCl, water, and brine.
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Dry the organic layer over an anhydrous salt (e.g., MgSO₄), filter, and concentrate the

solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel, using a suitable eluent

system (e.g., 20% ethyl acetate in n-hexane) to yield the final product.[2]

Toxicological and Ecological Information
Acute Toxicity: Harmful if swallowed.[10][7] No quantitative LD50/LC50 data is readily

available.

Skin and Eye Irritation: The compound is a confirmed skin and serious eye irritant.[4]

Sensitization: May cause an allergic skin reaction.[6]

Carcinogenicity/Mutagenicity: Not classified as a carcinogen or mutagen.[4]

Ecotoxicity: The compound is considered toxic to aquatic life with long-lasting effects.[3]

Avoid release to the environment.[4]

Role in Pharmaceutical Development
4-Chloro-4'-fluorobutyrophenone's primary relevance is as a precursor in pharmaceutical

synthesis. It is a key intermediate for producing active pharmaceutical ingredients (APIs),

particularly antipsychotics.[1][11] Its structure is related to the butyrophenone class of

compounds, which are known to interact with dopamine receptors.[12]

The diagram below illustrates the logical position of this compound in the drug development

pipeline.
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Click to download full resolution via product page

Fig. 2: Logical relationship of 4-Chloro-4'-fluorobutyrophenone in API synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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